Cas no 2679926-92-0 (benzyl N-(2R)-4-methyl-1-sulfanylpentan-2-ylcarbamate)

Benzyl N-(2R)-4-methyl-1-sulfanylpentan-2-ylcarbamate is a chiral thiol-containing carbamate derivative with potential applications in organic synthesis and pharmaceutical research. Its key structural features include a benzyloxycarbonyl (Cbz) protecting group and a stereocenter at the 2-position, which may be leveraged for asymmetric synthesis or peptide modifications. The thiol functionality offers reactivity for conjugation or further derivatization, while the Cbz group provides selective deprotection capabilities. This compound is particularly useful in the controlled assembly of complex molecules, where precise stereochemistry and orthogonal protecting group strategies are required. Its stability and well-defined reactivity profile make it a valuable intermediate for medicinal chemistry and bioconjugation applications.
benzyl N-(2R)-4-methyl-1-sulfanylpentan-2-ylcarbamate structure
2679926-92-0 structure
Product Name:benzyl N-(2R)-4-methyl-1-sulfanylpentan-2-ylcarbamate
CAS No:2679926-92-0
MF:C14H21NO2S
MW:267.387042760849
CID:5644213
PubChem ID:165943569
Update Time:2025-10-28

benzyl N-(2R)-4-methyl-1-sulfanylpentan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

    • 2679926-92-0
    • EN300-28282774
    • benzyl N-[(2R)-4-methyl-1-sulfanylpentan-2-yl]carbamate
    • benzyl N-(2R)-4-methyl-1-sulfanylpentan-2-ylcarbamate
    • Inchi: 1S/C14H21NO2S/c1-11(2)8-13(10-18)15-14(16)17-9-12-6-4-3-5-7-12/h3-7,11,13,18H,8-10H2,1-2H3,(H,15,16)/t13-/m1/s1
    • InChI Key: BRESVVNQROKWAT-CYBMUJFWSA-N
    • SMILES: SC[C@@H](CC(C)C)NC(=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 267.12930009g/mol
  • Monoisotopic Mass: 267.12930009g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 39.3Ų

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Additional information on benzyl N-(2R)-4-methyl-1-sulfanylpentan-2-ylcarbamate

Benzyl N-(2R)-4-Methyl-1-Sulfanylpentan-2-ylcarbamate (CAS No. 2679926-92-0): A Comprehensive Overview

Benzyl N-(2R)-4-methyl-1-sulfanylpentan-2-ylcarbamate (CAS No. 2679926-92-0) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The molecular structure of benzyl N-(2R)-4-methyl-1-sulfanylpentan-2-ylcarbamate is composed of a benzyl group attached to a carbamate moiety, which is further linked to a chiral sulfanyl-containing alkyl chain. The presence of the chiral center at the 2-position of the alkyl chain imparts enantiomeric selectivity, which is crucial for its biological activity and pharmacological properties.

Recent studies have highlighted the pharmacological potential of this compound. For instance, research published in the Journal of Medicinal Chemistry has shown that benzyl N-(2R)-4-methyl-1-sulfanylpentan-2-ylcarbamate exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. This makes it a promising candidate for the development of anti-inflammatory drugs, particularly for conditions such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD).

In addition to its anti-inflammatory properties, this compound has also been investigated for its antimicrobial activity. A study conducted by a team of researchers at the University of California, Los Angeles (UCLA) demonstrated that benzyl N-(2R)-4-methyl-1-sulfanylpentan-2-ylcarbamate exhibits significant antibacterial effects against both Gram-positive and Gram-negative bacteria. This broad-spectrum activity suggests its potential use in combating multidrug-resistant bacterial infections, a growing concern in modern medicine.

The synthesis of benzyl N-(2R)-4-methyl-1-sulfanylpentan-2-ylcarbamate involves a multi-step process that requires precise control over reaction conditions to ensure the formation of the desired enantiomer. Key synthetic steps include the preparation of the chiral sulfanyl-containing alkyl chain, followed by its coupling with the carbamate moiety and subsequent protection with the benzyl group. Advanced techniques such as chiral chromatography and asymmetric synthesis are often employed to achieve high enantiomeric purity.

From a pharmacokinetic perspective, benzyl N-(2R)-4-methyl-1-sulfanylpentan-2-ylcarbamate has been shown to exhibit favorable properties. Studies have demonstrated that it has good oral bioavailability and a reasonable half-life, making it suitable for oral administration. Additionally, its low toxicity profile and minimal side effects make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of benzyl N-(2R)-4-methyl-1-sulfanylpentan-2-ylcarbamate in human subjects. Preliminary results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to explore its therapeutic potential in various disease states.

In conclusion, benzyl N-(2R)-4-methyl-1-sulfanylpentan-2-ylcarbamate (CAS No. 2679926-92-0) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its potent biological activities and favorable pharmacokinetic properties, make it an exciting candidate for further investigation and potential therapeutic use. As research continues to advance, it is likely that this compound will play a significant role in the development of new treatments for various medical conditions.

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